2-(Pentylthio)nicotinic acid
2-(Pentylthio)nicotinic acid
Brand Name:
Vulcanchem
CAS No.:
175135-23-6
VCID:
VC20908243
InChI:
InChI=1S/C11H15NO2S/c1-2-3-4-8-15-10-9(11(13)14)6-5-7-12-10/h5-7H,2-4,8H2,1H3,(H,13,14)
SMILES:
CCCCCSC1=C(C=CC=N1)C(=O)O
Molecular Formula:
C11H15NO2S
Molecular Weight:
225.31 g/mol
2-(Pentylthio)nicotinic acid
CAS No.: 175135-23-6
Cat. No.: VC20908243
Molecular Formula: C11H15NO2S
Molecular Weight: 225.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 175135-23-6 |
|---|---|
| Molecular Formula | C11H15NO2S |
| Molecular Weight | 225.31 g/mol |
| IUPAC Name | 2-pentylsulfanylpyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C11H15NO2S/c1-2-3-4-8-15-10-9(11(13)14)6-5-7-12-10/h5-7H,2-4,8H2,1H3,(H,13,14) |
| Standard InChI Key | KBLCPQKUAQPOQS-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=C(C=CC=N1)C(=O)O |
| Canonical SMILES | CCCCCSC1=C(C=CC=N1)C(=O)O |
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